molecular formula C18H20F3NO4S B2649697 N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)-4-(trifluoromethyl)benzenesulfonamide CAS No. 1788678-36-3

N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)-4-(trifluoromethyl)benzenesulfonamide

Cat. No. B2649697
CAS RN: 1788678-36-3
M. Wt: 403.42
InChI Key: GUINIGLVHWNFRC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)-4-(trifluoromethyl)benzenesulfonamide, commonly known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a vital cellular energy sensor that regulates metabolism and maintains cellular energy homeostasis. A-769662 has garnered significant interest in the scientific community due to its potential therapeutic applications in various metabolic disorders, including diabetes, obesity, and cancer.

Scientific Research Applications

Synthesis and Characterization

Sulfonamide derivatives have been synthesized and characterized for their potential in various applications, including anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. For example, Ş. Küçükgüzel et al. (2013) developed a series of novel sulfonamide compounds derived from celecoxib, demonstrating potential therapeutic applications due to their anti-inflammatory, analgesic, and anticancer activities without causing significant tissue damage in liver, kidney, colon, and brain compared to untreated controls or celecoxib itself (Ş. Küçükgüzel et al., 2013).

Antagonistic and Catalytic Activities

Sulfonamide derivatives have shown promise as endothelin antagonists, with potential applications in treating diseases related to endothelin, such as hypertension. N. Murugesan et al. (1998) identified biphenylsulfonamides as novel series of endothelin-A selective antagonists, demonstrating improved binding and functional activity through appropriate substitutions on the pendant phenyl ring (N. Murugesan et al., 1998).

Oxidation and Hydrolysis Mechanisms

The oxidation of hydrocarbons by aqueous platinum salts, as investigated by J. Labinger et al. (1993), presents an interesting application of sulfonamide compounds in organic synthesis and chemical reactions. Their study elucidated the selective oxidation mechanisms of various organic compounds, including p-toluenesulfonic acid, demonstrating stepwise hydroxylation without further oxidation to the carboxylic acid (J. Labinger et al., 1993).

Enantio- and Diastereoselective Reactions

L. M. Lutete and T. Ikemoto (2017) developed amino perfluoroalkanesulfonamide compounds derived from diarylprolinols as efficient catalysts for the aldol reaction, highlighting their use in the synthesis of intermediates for HIV protease inhibitors (L. M. Lutete & T. Ikemoto, 2017).

properties

IUPAC Name

N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-4-(trifluoromethyl)benzenesulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20F3NO4S/c1-13-2-4-14(5-3-13)17(26-11-10-23)12-22-27(24,25)16-8-6-15(7-9-16)18(19,20)21/h2-9,17,22-23H,10-12H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GUINIGLVHWNFRC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C(CNS(=O)(=O)C2=CC=C(C=C2)C(F)(F)F)OCCO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20F3NO4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

403.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)-4-(trifluoromethyl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.